![molecular formula C7H4ClFN2 B3074108 3-Chloro-6-fluoroimidazo[1,2-a]pyridine CAS No. 1019026-23-3](/img/structure/B3074108.png)
3-Chloro-6-fluoroimidazo[1,2-a]pyridine
Overview
Description
3-Chloro-6-fluoroimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H4ClFN2. It has a molecular weight of 170.57 . This compound is used in laboratory settings .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4ClFN2/c8-6-3-10-7-2-1-5(9)4-11(6)7/h1-4H .It should be stored at a temperature between 2 and 8 degrees Celsius .
Scientific Research Applications
Bioisosteric Replacement in Medicinal Chemistry
3-Chloro-6-fluoroimidazo[1,2-a]pyridine and its analogs have been explored for their potential as bioisosteric replacements in medicinal chemistry. For instance, 8-Fluoroimidazo[1,2-a]pyridine was identified as a physicochemical mimic of imidazo[1,2-a]pyrimidine, demonstrating its utility in the development of allosteric modulator ligands for the GABA(A) receptor (Humphries et al., 2006).
Fluorescence and Sensor Applications
The fluorescent properties of imidazo[1,2-a]pyridine derivatives, such as 3-hydroxymethyl imidazo[1,2-a]pyridine, have been studied for potential applications in biomarkers and photochemical sensors. These compounds show enhanced fluorescence intensity, making them suitable for various optical applications (Velázquez-Olvera et al., 2012).
Imaging Agents for Alzheimer’s Disease
Imidazo[1,2-a]pyridine derivatives have been synthesized for use as imaging agents in Alzheimer’s disease. For example, fluorinated imidazo[1,2-a]pyridine analogues demonstrated binding affinity to amyloid plaques in human Alzheimer’s disease cortical tissues, suggesting their potential as radioligands for imaging β-amyloid plaques (Zeng et al., 2006).
Material Synthesis
The compound has also been studied in the context of material synthesis. For instance, the modification of chitosan with 3-fluoroimidazo[1,2-a]pyridine-2-carbonyl fragments illustrates its application in creating novel materials (Levov et al., 2011).
Diverse Chemical Synthesis
Various studies have focused on the synthesis of novel compounds using imidazo[1,2-a]pyridine scaffolds. These include the creation of diverse chemical structures with potential applications in drug discovery and other fields (Zhang et al., 2019).
Fluorinated Compounds in Drug Discovery
The synthesis of (3-fluoroimidazo[1,2-a]pyridin-2-yl)-phosphonates illustrates the exploration of fluorinated compounds in drug discovery, highlighting the versatility of this compound in synthesizing new molecular entities (Aksinenko et al., 2013).
Fluorescent Probes for DNA Detection
Aminated benzimidazo[1,2-a]quinolines, derived from imidazo[1,2-a]pyridine structures, have been synthesized as potential fluorescent probes for DNA detection. Their enhanced fluorescence emission intensity makes them suitable for biochemical applications (Perin et al., 2011).
Future Directions
Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Therefore, the future research directions might involve exploring the potential of 3-Chloro-6-fluoroimidazo[1,2-a]pyridine and its analogues in drug discovery, particularly for infectious diseases.
Mechanism of Action
Target of Action
The primary targets of 3-Chloro-6-fluoroimidazo[1,2-a]pyridine are currently unknown
Mode of Action
It’s known that imidazo[1,2-a]pyridines, the class of compounds to which it belongs, can interact with their targets via radical reactions .
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They can be functionalized through various strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability and its overall pharmacokinetic profile .
Result of Action
Some imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For this compound, it is recommended to store the compound in a dry, cool, and well-ventilated place .
properties
IUPAC Name |
3-chloro-6-fluoroimidazo[1,2-a]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClFN2/c8-6-3-10-7-2-1-5(9)4-11(6)7/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZOBDOOYUNKVNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClFN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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